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Compound of Interest

Compound Name: Sesaminol

Cat. No.: B613849 Get Quote

Absence of a specific Safety Data Sheet (SDS) for sesaminol necessitates a cautious

approach to its disposal, guided by its chemical properties, data from the closely related

compound sesamol, and established best practices for the management of laboratory chemical

waste, particularly phenolic compounds. Researchers, scientists, and drug development

professionals must handle sesaminol with the appropriate care to ensure personal safety and

environmental protection.

Sesaminol, a lignan found in sesame seeds, is recognized for its antioxidant properties.[1][2]

While specific toxicity data for sesaminol is not readily available, information on the related

compound sesamol provides some insight. An acute oral toxicity study in mice showed adverse

effects at a high dose of 2000 mg/kg, with no adverse effects observed at 300 mg/kg. This

suggests that while sesaminol may not be acutely toxic, it should be handled with standard

laboratory precautions.[3]

Key Data on Sesaminol
For easy reference, the known chemical and physical properties of sesaminol are summarized

in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b613849?utm_src=pdf-interest
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sesaminol
https://www.vulcanchem.com/product/vc559818
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5615841/
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₀H₁₈O₇[1]

Molecular Weight 370.4 g/mol [1][2]

Physical State Solid[2]

Boiling Point 504.7±50.0 °C (Predicted)[2]

Density 1.456±0.06 g/cm³ (Predicted)[2]

pKa 9.69±0.20 (Predicted)[2]

Experimental Protocols for Proper Disposal
The following step-by-step procedure should be followed for the safe disposal of sesaminol
and its contaminated materials. This protocol is based on general guidelines for the disposal of

phenolic and other laboratory chemical wastes.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling sesaminol waste.

2. Waste Segregation and Collection:

Solid Waste:

Collect pure sesaminol, contaminated consumables (e.g., pipette tips, tubes, gloves), and

absorbent materials used for spills in a dedicated, sealable, and clearly labeled hazardous

waste container.[4]

The container should be puncture-proof and compatible with the waste.[4]

Liquid Waste:

If sesaminol is in a solvent, collect the solution in a separate, sealed, and labeled

hazardous waste container.
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Do not mix with other solvent waste streams unless compatible.

Crucially, do not discard any sesaminol waste down the sink drain.[4]

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Sesaminol," and any other components of the waste stream (e.g., solvents).

4. Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from incompatible materials.

5. Disposal Request:

Once the waste container is nearly full (approximately 90%), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[4]

6. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Carefully sweep or scoop the absorbed material into the designated hazardous waste

container.

For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of sesaminol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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